Cas no 820247-76-5 (1-Pentanone, 4-hydroxy-1-(2-naphthalenyl)-)

• Product Name: 1-Pentanone, 4-hydroxy-1-(2-naphthalenyl)-
• CAS No: 820247-76-5
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 700084
• PubChem ID: 71420354
• Update Time: 2025-04-19

1-Pentanone, 4-hydroxy-1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 4-hydroxy-1-(2-naphthalenyl)-
• 4-hydroxy-1-naphthalen-2-ylpentan-1-one
• 820247-76-5
• DTXSID20839551
• 4-Hydroxy-1-(naphthalen-2-yl)pentan-1-one

• Inchi： 1S/C15H16O2/c1-11(16)6-9-15(17)14-8-7-12-4-2-3-5-13(12)10-14/h2-5,7-8,10-11,16H,6,9H2,1H3
• InChI Key： DCIKYGZQWAZIHV-UHFFFAOYSA-N
• SMILES： OC(C)CCC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų